Cas no 1820608-17-0 (tert-butyl 2-(cyclopropylsulfanyl)acetate)

• Product Name: tert-butyl 2-(cyclopropylsulfanyl)acetate
• CAS No: 1820608-17-0
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• MDL: MFCD29034037
• CID: 4620265
• PubChem ID: 119056981
• Update Time: 2025-06-30

tert-butyl 2-(cyclopropylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(cyclopropylsulfanyl)acetate

• MDL： MFCD29034037
• Inchi： 1S/C9H16O2S/c1-9(2,3)11-8(10)6-12-7-4-5-7/h7H,4-6H2,1-3H3
• InChI Key： ZPNQFKHRZUXPCU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CSC1CC1

Additional information on tert-butyl 2-(cyclopropylsulfanyl)acetate

Research Brief on tert-Butyl 2-(Cyclopropylsulfanyl)acetate (CAS: 1820608-17-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl 2-(cyclopropylsulfanyl)acetate (CAS: 1820608-17-0) as a versatile intermediate in drug discovery and development. This compound, characterized by its unique cyclopropylsulfanyl moiety, has garnered attention for its potential applications in the synthesis of bioactive molecules, including protease inhibitors and antimicrobial agents. The following brief synthesizes the latest findings related to this compound, focusing on its synthetic utility, mechanistic insights, and therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of tert-butyl 2-(cyclopropylsulfanyl)acetate in the synthesis of novel cysteine protease inhibitors. Researchers utilized this compound as a key building block to introduce the cyclopropylsulfanyl group into inhibitor scaffolds, enhancing their binding affinity and selectivity. The study demonstrated that derivatives of this intermediate exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the nanomolar range. These findings underscore its potential in antiviral drug development.

In parallel, a patent application (WO2023056123) disclosed the use of tert-butyl 2-(cyclopropylsulfanyl)acetate in the preparation of antimicrobial peptides. The cyclopropylsulfanyl group was found to improve membrane permeability and stability against enzymatic degradation, addressing critical challenges in peptide-based therapeutics. Structural-activity relationship (SAR) studies revealed that the tert-butyl ester moiety facilitated controlled release of the active thiolate species, optimizing pharmacokinetic profiles.

Mechanistic investigations published in ACS Chemical Biology (2024) elucidated the compound’s role in modulating redox homeostasis. The cyclopropylsulfanyl group acted as a latent electrophile, selectively reacting with cellular thiols to regulate oxidative stress pathways. This property positions tert-butyl 2-(cyclopropylsulfanyl)acetate as a promising candidate for developing targeted therapies against oxidative stress-related diseases, such as neurodegenerative disorders.

From a synthetic perspective, recent protocols emphasize the compound’s utility in asymmetric catalysis. A Nature Communications article (2024) detailed its use as a chiral auxiliary in Pd-catalyzed C–S bond formations, enabling enantioselective synthesis of sulfoxide-containing pharmaceuticals. The tert-butyl ester group provided steric control, achieving >90% enantiomeric excess (ee) in model reactions.

In conclusion, tert-butyl 2-(cyclopropylsulfanyl)acetate (1820608-17-0) emerges as a multifaceted tool in modern drug discovery, bridging synthetic chemistry and biological applications. Ongoing research aims to expand its utility in targeted drug delivery and covalent inhibitor design, warranting continued attention from the pharmaceutical community.